7-fluoro-benzofuran-4-carboxylic Acid Ethyl Ester

• Molecular Formula: C11H9FO3
• Molecular Weight: 208.18 g/mol
• IUPAC Name: ethyl 7-fluoro-1-benzofuran-4-carboxylate
• InChI: InChI=1S/C11H9FO3/c1-2-14-11(13)8-3-4-9(12)10-7(8)5-6-15-10/h3-6H,2H2,1H3
• InChI Key: JAPLCWKANXACOM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2C=COC2=C(C=C1)F

Description

7-fluoro-benzofuran-4-carboxylic Acid Ethyl Ester is a useful research compound. Its molecular formula is C11H9FO3 and its molecular weight is 208.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 7-fluoro-2-hydroxy-2,3-dihydro-benzofuran-4-carboxylic acid ethyl ester and 7-fluoro-2-methoxy-2,3-dihydro-benzofuran-4-carboxylic acid ethyl ester (1.15 g, see above) in toluene (6.0 mL) is added dropwise to a solution of PTSA (0.25 mmol) in toluene (5.0 mL) which is heated to reflux. Heating is continued for 5 h, an additional portion of PTSA (0.25 mmol) is added and the mixture is again heated to reflux for 7 h. The solvents are removed in vacuo and the residue is purified by FC (gradient: heptane to heptane/EtOAc 95/5) to give the desired product.